Methyl (3-oxodecahydroquinoxalin-2-yl)acetate

• IUPAC Name: methyl 2-(3-oxo-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoxalin-2-yl)acetate
• InChI: InChI=1S/C11H18N2O3/c1-16-10(14)6-9-11(15)13-8-5-3-2-4-7(8)12-9/h7-9,12H,2-6H2,1H3,(H,13,15)
• InChI Key: DEMGBUNJXRLFLQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1C(=O)NC2CCCCC2N1
• Molecular Formula: C11H18N2O3
• Molecular Weight: 226.27 g/mol

Description

Methyl (3-oxodecahydroquinoxalin-2-yl)acetate (Methyl-3-ODHQA) is a novel compound that has recently been gaining attention in the scientific community due to its potential applications in research and development. Methyl-3-ODHQA is a synthetic molecule and is also known as 3-oxo-2-quinoxalinecarboxylic acid methyl ester. It is a chiral molecule, meaning it has two different enantiomers, which can lead to different biological effects. This molecule has been studied for its potential applications in drug discovery, biochemistry, and pharmacology.

Scientific Research Applications

Corrosion Inhibition : Quinoxalines, similar to "Methyl (3-oxodecahydroquinoxalin-2-yl)acetate", have been studied for their corrosion inhibition properties. For instance, Zarrouk et al. (2014) conducted a theoretical study on the inhibition efficiencies of some quinoxalines as corrosion inhibitors of copper in nitric acid media. This research used quantum chemical calculations based on the Density Functional Theory (DFT) method to explore the relationship between the molecular structure of quinoxalines and their inhibition efficiency (Zarrouk et al., 2014).

Pharmaceutical Applications : Quinoxaline derivatives are also explored for their potential in pharmaceutical applications. Wagle et al. (2008) synthesized new quinoxaline derivatives as potential non-steroidal anti-inflammatory and analgesic agents. This study highlights the pharmaceutical relevance of quinoxaline compounds in developing new therapeutics (Wagle, Adhikari, & Kumari, 2008).

Antiviral Research : Quinoxaline derivatives are investigated for their antiviral properties. Elzahabi (2017) synthesized novel quinoxaline compounds and tested them for antiviral activity against HCV, HBV, HSV-1, and HCMV. Two compounds exhibited potent activity against HCMV, demonstrating the potential of quinoxaline derivatives in antiviral research (Elzahabi, 2017).

Material Science : In material science, quinoxaline derivatives are used for their unique properties. Mamedov et al. (2015) explored the rearrangement of quinoxalin-2-ones when exposed to enamines generated in situ from ketones and ammonium acetate. This method was utilized for the synthesis of 1-(pyrrolyl)benzimidazolones, showcasing the versatility of quinoxaline derivatives in synthesizing complex molecular structures (Mamedov et al., 2015).